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Compound of Interest

Compound Name:
3-Methylcyclobutanecarboxylic

acid

Cat. No.: B1305263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3-
Methylcyclobutanecarboxylic acid. The information is compiled to ensure safe laboratory

practices and to provide essential information for risk assessments in research and

development settings.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Methylcyclobutanecarboxylic
acid is presented in the table below. This data is essential for understanding the substance's

behavior under various laboratory conditions.
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Property Value

Molecular Formula C6H10O2

Molecular Weight 114.14 g/mol

CAS Number 57252-83-2

Appearance Colorless to light yellow liquid

Boiling Point 194 °C at 760 mmHg

Flash Point 88 °C

Density 1.105 g/cm³

pKa 4.81 ± 0.40 (Predicted)

Storage Temperature Room Temperature, in a dry, sealed place

Hazard Identification and GHS Classification
3-Methylcyclobutanecarboxylic acid is classified under the Globally Harmonized System

(GHS) with the following hazards. It is crucial to understand these classifications to implement

appropriate safety measures.

GHS Classification Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation
Warning GHS07

Corrosive Danger GHS05

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1305263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P330, P362+P364, P403+P233, P405, P501.

Toxicological Information
While specific quantitative toxicological data such as LD50 for 3-
Methylcyclobutanecarboxylic acid is not readily available in the reviewed literature, the GHS

classification indicates that the substance is harmful if swallowed and causes skin, eye, and

respiratory irritation. As with any chemical with unknown long-term toxicological properties, it

should be handled with care, and exposure should be minimized.

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to ensure the safety of

laboratory personnel.

Engineering Controls
Ventilation: Work with 3-Methylcyclobutanecarboxylic acid should be conducted in a well-

ventilated area.[1] A chemical fume hood is recommended, especially when heating the

substance or when there is a potential for aerosol generation.[2]

Safety Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.[1]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[1] Contaminated clothing should be removed and washed before

reuse.

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a

NIOSH/MSHA approved respirator should be used.[1]

General Hygiene Practices
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Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Avoid inhalation of vapor or mist.[1]

Avoid contact with skin and eyes.[1]

Storage
Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed and sealed.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

Accidental Release Measures and Spill Handling
In the event of a spill, the following workflow should be followed to ensure a safe and effective

cleanup.
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Immediate Response

Spill Assessment

Cleanup Procedure

Waste Disposal

Evacuate Immediate Area

Ensure Adequate Ventilation

Simultaneously

Alert Supervisor and Safety Officer

Assess Spill Size and Risk

Small Spill
(Manageable by lab personnel)

Large Spill
(Requires specialized team)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Proceed with Caution

Contact Emergency Response

Absorb with Inert Material
(e.g., vermiculite, sand)

Collect Absorbed Material

Decontaminate Spill Area

Place Waste in a Labeled,
Sealed Container

Dispose of as Hazardous Waste
(Follow institutional guidelines)
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Exposure to 3-Methylcyclobutanecarboxylic Acid

Immediately remove contaminated clothing. Immediately flush eyes with plenty of water
for at least 15 minutes, lifting eyelids. Move person to fresh air. Do NOT induce vomiting.

Wash skin with plenty of soap and water
for at least 15 minutes.

Seek medical attention if irritation persists.

Remove contact lenses, if present and easy to do.
Continue rinsing.

Seek immediate medical attention.

If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Seek immediate medical attention.

Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1305263#3-
methylcyclobutanecarboxylic-acid-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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